molecular formula C12H13ClO4 B8426484 Ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate

Ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate

Cat. No.: B8426484
M. Wt: 256.68 g/mol
InChI Key: OINJIOIRXKUPNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13ClO4

Molecular Weight

256.68 g/mol

IUPAC Name

ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate

InChI

InChI=1S/C12H13ClO4/c1-3-17-12(15)10(13)11(14)8-6-4-5-7-9(8)16-2/h4-7,10H,3H2,1-2H3

InChI Key

OINJIOIRXKUPNQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)C1=CC=CC=C1OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using ethyl 3-(2-methoxyphenyl)-3-oxopropanoate (1.7 g, 7.4 mmol), sulfuryl chloride (1.2 g, 8.9 mmol) and diethyl ether (100 mL) as starting materials and in the same manner as in Example 20(i), the title compound (1.8 g, 97%) was obtained as a colorless oil.
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
97%

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